BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

safe handling and storage procedures for 3,5-
Dibromo-4-methylaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,5-Dibromo-4-methylaniline

Cat. No.: B084101

Technical Support Center: 3,5-Dibromo-4-
methylaniline

This guide provides essential safety information, handling procedures, and storage
requirements for 3,5-Dibromo-4-methylaniline, tailored for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 3,5-Dibromo-4-methylaniline?

Al: 3,5-Dibromo-4-methylaniline is a hazardous substance that requires careful handling.
The primary hazards include:

Toxicity: It is toxic if swallowed and may be harmful or toxic if it comes into contact with skin
or is inhaled.[1]

Irritation: It is known to cause skin and serious eye irritation.[1] It may also cause respiratory
irritation.[1]

Organ Damage: There is a risk of damage to organs through prolonged or repeated
exposure.

Environmental Hazard: This chemical is very toxic to aquatic life with long-lasting effects.
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Q2: What personal protective equipment (PPE) is mandatory when working with 3,5-Dibromo-
4-methylaniline?

A2: To ensure personal safety, the following PPE must be worn:

Respiratory Protection: A dust mask, such as a type N95 (US) or a type P2 (EN 143)
respirator cartridge, is necessary to prevent inhalation of the powder.

o Eye and Face Protection: Chemical safety goggles or a face shield are required to protect
against eye irritation.

e Hand Protection: Chemical-resistant gloves are mandatory to prevent skin contact.[1]

» Protective Clothing: A lab coat or other suitable protective clothing should be worn.[1]

Q3: How should | properly store 3,5-Dibromo-4-methylaniline in the laboratory?

A3: Proper storage is crucial to maintain the chemical's integrity and ensure safety. Follow
these storage guidelines:

Keep the container tightly closed in a dry and well-ventilated area.[2][3]

Store in a cool, dark place.[3]

The substance is light and air-sensitive; storage under an inert gas is recommended.

Store locked up or in an area accessible only to authorized personnel.[1]

Keep away from incompatible materials, such as oxidizing agents.[3]

Q4: What should | do in case of an accidental spill of 3,5-Dibromo-4-methylaniline?

A4: In the event of a spill, follow these steps:

e Evacuate the immediate area.

e Ensure you are wearing the appropriate PPE, including respiratory protection.

¢ Avoid generating dust.[4]
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o Cover drains to prevent the chemical from entering the water system.[4]

o Carefully collect the spilled material using a method that does not create dust (e.g., gently
sweeping with a soft brush and dustpan, or using a HEPA-filtered vacuum).

o Place the collected material into a sealed container for proper disposal.
o Clean the affected area thoroughly.

» Dispose of the waste in accordance with local, regional, and national regulations at an
approved waste disposal plant.[1]

Q5: What are the appropriate first-aid measures for exposure to 3,5-Dibromo-4-
methylaniline?

A5: Immediate action is necessary in case of exposure:

If Swallowed: Immediately call a POISON CENTER or doctor.[1] Rinse the mouth with water.

¢ In Case of Skin Contact: Take off all contaminated clothing immediately. Wash the affected
area with plenty of water. If skin irritation occurs, seek medical advice.[3]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact
lenses if present and easy to do. Continue rinsing.[1] If eye irritation persists, get medical
advice.[3]

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
POISON CENTER or doctor.

Quantitative Data Summary

The following table summarizes key quantitative data for 3,5-Dibromo-4-methylaniline.
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Property Value Reference
Molecular Formula C7H7Br2N

Molecular Weight 264.95 g/mol

Melting Point 90-94 °C [1]

Hazard Class 6.1 (Toxic Solids) [2]

Packing Group 1 [1]

Experimental Protocols

Protocol 1: Standard Handling Procedure for Weighing and Dispensing
e Preparation:

o Ensure the work area is clean and uncluttered.

o Work within a certified chemical fume hood or a glove box.

o Don the required personal protective equipment (PPE): N95 dust mask, safety goggles,
chemical-resistant gloves, and a lab coat.

e Procedure:
o Carefully open the container of 3,5-Dibromo-4-methylaniline.
o Use a clean, dedicated spatula for transferring the solid.
o To minimize dust formation, avoid dropping the material from a height.
o Weigh the desired amount of the chemical on a tared weigh boat or paper.
o Carefully transfer the weighed material to the reaction vessel.
o Tightly reseal the stock container immediately after use.

e Post-Handling:
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o Clean any residual powder from the spatula and weighing area using a method that does
not generate dust.

o Dispose of any contaminated materials (e.g., weigh boat, gloves) in a designated
hazardous waste container.

o Wash hands thoroughly with soap and water after removing gloves.

Visualizations

Diagram 1: Safe Handling Workflow
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Start: Prepare for Handling Spill of 3,5-Dibromo-4-methylaniline Occurs

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Evacuate Immediate Area

Work in a Ventilated Area l

(e.g., Fume Hood)

i Don Full PPE
Carefully Weigh and Dispense l
3,5-Dibromo-4-methylaniline

i Contain the Spill and Prevent Entry into Drains
Tightly Seal Container After Use l

i Clean Up Spill Using Appropriate Methods

(Avoid Dust Generation)

Clean Work Area and Equipment l

i Place Waste in a Sealed Container for Disposal

Dispose of Contaminated Materials Properly l

Decontaminate the Area

Wash Hands Thoroughly

e End of Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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